Cas no 1805577-23-4 (Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate)
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate
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- Inchi: 1S/C11H9BrClNO2/c1-2-16-11(15)10-7(5-12)3-9(13)4-8(10)6-14/h3-4H,2,5H2,1H3
- InChI Key: FGMPIMSPLWOIQC-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=C(C#N)C=1C(=O)OCC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015017226-250mg |
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate |
1805577-23-4 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015017226-500mg |
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate |
1805577-23-4 | 97% | 500mg |
798.70 USD | 2021-06-18 | |
| Alichem | A015017226-1g |
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate |
1805577-23-4 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate
Comprehensive Overview of Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate (CAS No. 1805577-23-4)
Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate (CAS No. 1805577-23-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a cyano functionality, makes it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers value this compound for its role in developing novel active ingredients, particularly in drug discovery and crop protection formulations.
The growing demand for high-purity intermediates like Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate reflects broader trends in precision chemistry. With increasing interest in sustainable synthesis and green chemistry, this compound is often discussed in contexts such as atom-efficient reactions and catalytic processes. Its applications align with current industry priorities, including the development of biodegradable agrochemicals and targeted therapeutics, addressing frequently searched topics like "eco-friendly chemical synthesis" and "pharmaceutical intermediates for CNS drugs."
Analytical characterization of CAS No. 1805577-23-4 typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards for research-grade chemicals. The compound's stability under controlled conditions and compatibility with diverse reaction media (e.g., polar aprotic solvents) further enhance its utility in multistep syntheses, a subject of numerous academic publications and patent applications.
From a commercial perspective, Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate occupies a niche but growing segment in fine chemicals. Supply chain professionals frequently search for terms like "custom synthesis benzoate derivatives" and "halogenated aromatic building blocks," reflecting market needs. The compound's shelf life, storage recommendations (typically 2-8°C under inert atmosphere), and handling protocols are critical considerations for distributors and end-users alike.
Innovative applications continue to emerge, particularly in covalent inhibitor design and bioconjugation chemistry. The bromomethyl moiety's reactivity enables selective modifications, making this compound valuable for developing PROTACs (Proteolysis Targeting Chimeras) and other cutting-edge modalities. Such applications resonate with trending searches in medicinal chemistry forums, including "warhead fragments for targeted protein degradation" and "multifunctional linker chemistry."
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